Cas no 521-81-3 (1-Phenanthreneaceticacid, 2-carboxy-1,2,3,4,4a,9,10,10a-octahydro-7-hydroxy-2-methyl-,(1S,2S,4aS,10aR)-)

1-Phenanthreneaceticacid, 2-carboxy-1,2,3,4,4a,9,10,10a-octahydro-7-hydroxy-2-methyl-,(1S,2S,4aS,10aR)- structure
521-81-3 structure
Product Name:1-Phenanthreneaceticacid, 2-carboxy-1,2,3,4,4a,9,10,10a-octahydro-7-hydroxy-2-methyl-,(1S,2S,4aS,10aR)-
CAS No:521-81-3
MF:C18H22O5
MW:318.364285945892
CID:378697
Update Time:2025-04-19

1-Phenanthreneaceticacid, 2-carboxy-1,2,3,4,4a,9,10,10a-octahydro-7-hydroxy-2-methyl-,(1S,2S,4aS,10aR)- Chemical and Physical Properties

Names and Identifiers

    • 1-Phenanthreneaceticacid, 2-carboxy-1,2,3,4,4a,9,10,10a-octahydro-7-hydroxy-2-methyl-,(1S,2S,4aS,10aR)-
    • 16,17-Secoestra-1,3,5(10)-triene-3-ol-16,17-dioic acid
    • 1-Phenanthreneacetic acid,2-carboxy-1,2,3,4,4a,9,10,10a-octahydro-7-hydroxy-2-methyl-, [1S-(1a,2b,4ab,10aa)]-
    • 1-Phenanthreneaceticacid, 2-carboxy-1,2,3,4,4a,9,10,10a-octahydro-7-hydroxy-2-methyl- (8CI)
    • 3-Hydroxy-16,17-secoestra-1,3,5(10)-triene-16,17-dioic acid
    • Marrianolic acid
    • 1-Phenanthreneacetic acid, 2-carboxy-1,2,3,4,4a,9,10,10a-octahydro-7-hydroxy-2-methyl-, (1S,2S,4aS,10aR)-
    • Inchi: 1S/C18H22O5/c1-18(17(22)23)7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)21/h3,5,8,13-15,19H,2,4,6-7,9H2,1H3,(H,20,21)(H,22,23)/t13-,14-,15+,18+/m1/s1
    • InChI Key: AFTZJBUXQQADGN-BSXFFOKHSA-N
    • SMILES: [C@H]1(CC(O)=O)[C@@]2([H])[C@@]([H])(C3=C(CC2)C=C(O)C=C3)CC[C@@]1(C(O)=O)C

Computed Properties

  • Exact Mass: 318.14676

Experimental Properties

  • PSA: 94.83

1-Phenanthreneaceticacid, 2-carboxy-1,2,3,4,4a,9,10,10a-octahydro-7-hydroxy-2-methyl-,(1S,2S,4aS,10aR)- Related Literature

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd